

GSK503: A Technical Guide to its Application in Cancer Epigenetics Research

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: GSK503

Cat. No.: B15586943

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK503 is a potent and highly specific small molecule inhibitor of the Enhancer of Zeste Homolog 2 (EZH2), a histone methyltransferase that is the catalytic subunit of the Polycomb Repressive Complex 2 (PRC2). EZH2 plays a critical role in epigenetic regulation by catalyzing the trimethylation of histone H3 at lysine 27 (H3K27me3), a mark associated with transcriptional repression.[1][2] Dysregulation of EZH2 activity, often through overexpression or activating mutations, is implicated in the pathogenesis of a wide range of cancers, including various lymphomas, melanomas, and solid tumors.[2][3] By inhibiting EZH2, **GSK503** leads to a reduction in global H3K27me3 levels, resulting in the reactivation of silenced tumor suppressor genes and subsequent anti-tumor effects. This technical guide provides a comprehensive overview of **GSK503**, its mechanism of action, and detailed protocols for its application in cancer epigenetics research.

Core Mechanism of Action

GSK503 acts as an S-adenosyl-methionine (SAM)-competitive inhibitor of EZH2.[1] By binding to the SAM-binding pocket of EZH2, **GSK503** prevents the transfer of a methyl group from

SAM to the lysine 27 residue of histone H3. This inhibition of EZH2's methyltransferase activity leads to a global decrease in H3K27me3 levels. The reduction of this repressive histone mark allows for the re-expression of previously silenced genes, including tumor suppressor genes, which can in turn induce cell cycle arrest, apoptosis, and inhibit tumor growth.[1][4]

Quantitative Data Summary

The following tables summarize the in vitro potency and cellular activity of **GSK503** across various cancer cell lines.

Table 1: In Vitro Potency of **GSK503**

Parameter	Value	Notes
Ki (EZH2)	3 - 27 nM[1]	Apparent inhibition constant for EZH2.
IC50 (EZH2)	~4 nM[5]	Half-maximal inhibitory concentration against EZH2 enzymatic activity.
IC50 (EZH1)	633 nM	Demonstrates selectivity for EZH2 over EZH1.


Table 2: Cellular Activity of **GSK503** (IC50 values)


Cancer Type	Cell Line	IC50 (μM)	Assay Type
Diffuse Large B-cell Lymphoma (DLBCL)	GCB subtype cells	Significant inhibition (specific value not provided)[1]	Proliferation Assay
Breast Cancer	HCC1806	Not specified, but potent inhibition of H3K27me3 observed[6]	H3K27me3 Cellular Assay
Prostate Cancer	LNCaP	2.9 (for GSK343, a similar EZH2 inhibitor) [6]	Proliferation Assay (6 days)
Neuroblastoma	SK-N-AS, SK-N-BE(2), SH-EP	Viability decreased with GSK343 treatment (a similar inhibitor)[7]	Viability Assay (24 hours)
Glioma	U87, LN229	Proliferation reduced with 5 μM GSK343 (a similar inhibitor)[8]	Proliferation Assay

Signaling Pathways and Experimental Workflows

Signaling Pathway of GSK503 Action

The following diagram illustrates the mechanism of action of **GSK503** in cancer cells.





[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. The roles of EZH2 in cancer and its inhibitors - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 2. EZH2: a novel target for cancer treatment - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 3. | BioWorld [bioworld.com]
- 4. Inhibition of EZH2 transactivation function sensitizes solid tumors to genotoxic stress - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 5. rndsystems.com [rndsystems.com]
- 6. Identification of Potent, Selective, Cell-Active Inhibitors of the Histone Lysine Methyltransferase EZH2 - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 7. EZH2 inhibition decreases neuroblastoma proliferation and in vivo tumor growth | PLOS One [journals.plos.org]
- 8. The EZH2 inhibitor GSK343 suppresses cancer stem-like phenotypes and reverses mesenchymal transition in glioma cells - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- To cite this document: BenchChem. [GSK503: A Technical Guide to its Application in Cancer Epigenetics Research]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b15586943/docs#gsk503-a-technical-guide-to-its-application-in-cancer-epigenetics-research>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)